Cas no 600139-89-7 (1H-Azepine,1-(ethoxyacetyl)hexahydro-)

• Product Name: 1H-Azepine,1-(ethoxyacetyl)hexahydro-
• CAS No: 600139-89-7
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 851806
• PubChem ID: 5197783
• Update Time: 2025-04-19

1H-Azepine,1-(ethoxyacetyl)hexahydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine,1-(ethoxyacetyl)hexahydro-
• 1H-Azepine,1-(ethoxyacetyl)hexahydro-(9CI)

• Inchi： 1S/C10H19NO2/c1-2-13-9-10(12)11-7-5-3-4-6-8-11/h2-9H2,1H3
• InChI Key： JNUHOKWKMNCGDW-UHFFFAOYSA-N
• SMILES： O(CC)CC(N1CCCCCC1)=O

Computed Properties

• Exact Mass: 185.14200
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54000
• LogP: 1.36340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes